Cas no 2224515-87-9 (3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide)

• Product Name: 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide
• CAS No: 2224515-87-9
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 5411036
• PubChem ID: 132390275
• Update Time: 2025-06-18

3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Ethenylsulfonyl-N-(1-methylbenzotriazol-5-yl)propanamide
• AKOS034122514
• 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide
• 2224515-87-9
• Z3015821391
• EN300-26590079

• Inchi： 1S/C12H14N4O3S/c1-3-20(18,19)7-6-12(17)13-9-4-5-11-10(8-9)14-15-16(11)2/h3-5,8H,1,6-7H2,2H3,(H,13,17)
• InChI Key： ZFKGBJGMUFXCQR-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1C=CC2=C(C=1)N=NN2C)=O)(=O)=O

Computed Properties

• Exact Mass: 294.07866149g/mol
• Monoisotopic Mass: 294.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide

Introduction to 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide (CAS No: 2224515-87-9)

3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide, identified by its Chemical Abstracts Service (CAS) number 2224515-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a sulfonyl group and a benzotriazole moiety, which are known for their diverse biological activities and potential applications in drug discovery. The structural features of this molecule make it a promising candidate for further investigation in medicinal chemistry, particularly in the development of novel therapeutic agents.

The ethenesulfonyl group in the molecular structure of 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide plays a crucial role in determining its chemical reactivity and biological interactions. Sulfonyl groups are well-documented for their ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature is particularly valuable in the design of small-molecule inhibitors targeting specific biological pathways. The presence of the sulfonyl group also contributes to the compound's solubility and metabolic stability, which are critical factors in drug formulation and delivery.

Complementing the sulfonyl moiety is the 1-methyl-1H-1,2,3-benzotriazol-5-yl substituent, which adds another layer of complexity to the molecule's pharmacological profile. Benzotriazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 1-methyl group at the 1-position of the benzotriazole ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets. This structural arrangement suggests that 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide may exhibit unique pharmacological effects that could be exploited in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound for various biological targets. Studies using molecular docking simulations have indicated that 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide may interact with enzymes and receptors involved in inflammatory pathways. These findings align with emerging research on novel therapeutic strategies targeting inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate these pathways could provide a valuable tool for developing next-generation anti-inflammatory agents.

In addition to its potential anti-inflammatory properties, preliminary pharmacokinetic studies have suggested that 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide exhibits favorable pharmacokinetic profiles. These studies indicate good oral bioavailability and moderate metabolic stability, which are essential characteristics for an effective drug candidate. The compound's solubility profile also supports its potential for formulation into various dosage forms, enhancing its therapeutic utility.

The synthesis of 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves key transformations such as sulfonylation reactions and nucleophilic substitution at the benzotriazole ring. These steps highlight the compound's structural complexity and the expertise required to synthesize it efficiently. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, paving the way for further preclinical and clinical investigations.

Current research efforts are focused on exploring the therapeutic potential of 3-(ethenesulfonyl)-N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)propanamide in several disease models. In vitro studies have demonstrated its ability to inhibit key enzymes involved in pain signaling pathways. This finding is particularly intriguing given the growing burden of chronic pain conditions worldwide. By targeting these pathways selectively, 3-(ethenesulfonyl)-N-(1-methyl-Heterocyclic intermediates like benzotriazole derivatives play a pivotal role in medicinal chemistry due to their versatile reactivity and biological significance.

The incorporation of heterocyclic rings into drug molecules often enhances their pharmacological activity by improving binding affinity and selectivity. In this context, 22245] propanamide could serve as a valuable scaffold for developing novel analgesics with improved efficacy and reduced side effects compared to existing treatments.

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Another area of interest is the potential application of 22245] propanamide in neurodegenerative diseases such as Alzheimer's disease (AD). Emerging evidence suggests that dysregulation of inflammatory pathways contributes significantly to AD pathogenesis. Given its anti-inflammatory properties, 22245] propanamide may offer a novel therapeutic approach by modulating these pathways effectively within neural tissues .

The benzotriazole moiety present i

In conclusion, 22245] propanamide (CAS No: 22245] ) is a structurally complex organic compound with promising pharmaceutical applications . Its unique combination o